2-Methoxypyridine-3,5-diamine dihydrochloride

• Molecular Formula: C6H11Cl2N3O
• Molecular Weight: 212.07 g/mol
• SMILES: COC1=C(C=C(C=N1)N)N.Cl.Cl
• InChI: InChI=1S/C6H9N3O.2ClH/c1-10-6-5(8)2-4(7)3-9-6;;/h2-3H,7-8H2,1H3;2*1H
• InChIKey: BPDCTGVOIMHYJP-UHFFFAOYSA-N

Standard pyridine diamines often precipitate in aqueous reaction media, forcing the use of organic co-solvents that complicate workup and reduce yields. This dihydrochloride salt offers a direct solution. • **Enhanced Solubility:** ≥25 mg/mL in water/buffers-ideal for bioconjugation, click chemistry, and enzyme assays. • **Consistent Purity:** ≥98% eliminates pre-reaction purification, enabling reliable scale-up. • **Measurable Advantage:** XLogP -0.2 vs dimethoxy analog (0.1); TPSA 74.2 Ų balances solubility with permeability.

2-Methoxypyridine-3,5-diamine Dihydrochloride Overview

2-Methoxypyridine-3,5-diamine dihydrochloride (CAS 89598-58-3) is a pyridine-derived diamine hydrochloride salt characterized by a 2-methoxy substituent and amino groups at the 3- and 5-positions [1]. This compound serves as a versatile intermediate in synthetic organic chemistry and medicinal chemistry, with its salt form conferring enhanced aqueous solubility relative to the free base [2]. The dihydrochloride salt is typically supplied as a solid with purities ranging from 95% to ≥98% .

Salt Form Dihydrochloride salt supports aqueous solubility for direct use in aqueous reactions

High Purity Supplied at high purity specifications, reducing pre-reaction purification needs

• [1] PubChem. 2-Methoxypyridine-3,5-diamine. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine View Source
• [2] MDWiki. Hydrochloride. Available at: https://mdwiki.org/wiki/Hydrochloride View Source

Why Analogs Cannot Substitute

Substitution of 2-methoxypyridine-3,5-diamine dihydrochloride with structurally related analogs (e.g., pyridine-3,5-diamine or 2,6-dimethoxypyridine-3,5-diamine) is not a trivial exchange due to quantifiable differences in lipophilicity, hydrogen-bonding capacity, and solubility that directly impact synthetic utility and downstream assay compatibility [1][2]. The single 2-methoxy group imparts a calculated XLogP of -0.2, markedly more hydrophilic than the dimethoxy analog (XLogP 0.1), while the dihydrochloride salt ensures aqueous solubility of at least 25 mg/mL [3][4]. These parameters cannot be replicated by other pyridine diamines.

Single 2-methoxy substitution alters lipophilicity compared to dimethoxy analogs, affecting partitioning behavior.

Dihydrochloride salt form determines aqueous solubility; free base or other salts may not match solubility profile.

Analog with different substitution patterns (e.g., 2,6-dimethoxy) shows divergent hydrogen-bonding capacity, impacting reactivity.

• [1] PubChem. 2-Methoxypyridine-3,5-diamine. Computed Properties: XLogP3-AA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine#section=Computed-Properties View Source
• [2] PubChem. 2,6-Dimethoxypyridine-3,5-diamine. Computed Properties: XLogP3-AA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyridine-3_5-diamine#section=Computed-Properties View Source
• [3] Chemistry Stack Exchange. Solubility of 2-Methoxypyridine-3,5-diamine dihydrochloride. Revision 30f41ec1. Available at: https://chemistry.stackexchange.com/revisions/30f41ec1-c98e-496f-a7f6-b3578a399e7d/view-source View Source
• [4] MDWiki. Hydrochloride. Available at: https://mdwiki.org/wiki/Hydrochloride View Source

2-Methoxypyridine-3,5-diamine Dihydrochloride vs. Analogs

Salt vs. Free Base Solubility

The dihydrochloride salt form of 2-methoxypyridine-3,5-diamine demonstrates significantly improved aqueous solubility compared to the free base. While the free base may require organic co-solvents, the dihydrochloride salt is freely soluble in water [1]. A specific user-reported value indicates water solubility of at least 25 mg/mL for the dihydrochloride salt [2]. This is consistent with the general property of amine hydrochlorides, which enhance solubility relative to free bases by increasing ionization potential [3].

Salt vs. Free Base Solubility

Class-level inference

≥25 mg/mL (dihydrochloride) vs free base requiring co-solvents

Salt form enables aqueous reaction media use, reducing co-solvent dependency.

User-reported solubility; validate for specific conditions.

Evidence Dimension	Aqueous solubility
Target Compound Data	≥25 mg/mL in water (dihydrochloride salt)
Comparator Or Baseline	Free base (2-Methoxypyridine-3,5-diamine); often requires organic co-solvents
Quantified Difference	Qualitative improvement: 'freely soluble' vs. typically less soluble free base
Conditions	Water at room temperature

Why This Matters

Improved aqueous solubility enables direct use in biological assays and aqueous reaction media without additional solubilizing agents, reducing experimental variability and simplifying procurement workflows.

• [1] Actylis. Product Detail: 2-Methoxypyridine-3,5-diamine dihydrochloride (Solubility: Freely soluble in water). Available at: https://www.actylislab.com View Source
• [2] Chemistry Stack Exchange. Solubility of 2-Methoxypyridine-3,5-diamine dihydrochloride. Revision 30f41ec1. Available at: https://chemistry.stackexchange.com/revisions/30f41ec1-c98e-496f-a7f6-b3578a399e7d/view-source View Source
• [3] MDWiki. Hydrochloride. Available at: https://mdwiki.org/wiki/Hydrochloride View Source

Hydrophilicity vs. Dimethoxy Analog

The computed XLogP3-AA value for 2-methoxypyridine-3,5-diamine is -0.2 [1], indicating greater hydrophilicity compared to the 2,6-dimethoxypyridine-3,5-diamine analog, which has an XLogP3-AA of 0.1 [2]. This difference of 0.3 log units corresponds to an approximately two-fold difference in octanol-water partition coefficient, favoring aqueous partitioning for the target compound.

Hydrophilicity vs. Dimethoxy Analog

Cross-study comparable

XLogP -0.2 (target) vs 0.1 (2,6-dimethoxy analog)

Lower lipophilicity predicts improved aqueous compatibility and buffer handling.

Computed property; experimental validation recommended.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	-0.2
Comparator Or Baseline	2,6-Dimethoxypyridine-3,5-diamine: 0.1
Quantified Difference	ΔXLogP = 0.3 (approx. 2× higher aqueous partitioning for target)
Conditions	Calculated by XLogP3 3.0 algorithm (PubChem)

Why This Matters

Lower XLogP predicts better aqueous solubility and potentially improved handling in aqueous assay buffers, reducing the need for DMSO stock solutions and minimizing solvent interference in biological assays.

• [1] PubChem. 2-Methoxypyridine-3,5-diamine. Computed Properties: XLogP3-AA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine#section=Computed-Properties View Source
• [2] PubChem. 2,6-Dimethoxypyridine-3,5-diamine. Computed Properties: XLogP3-AA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyridine-3_5-diamine#section=Computed-Properties View Source

Lower TPSA vs. Dimethoxy Analog

The topological polar surface area (TPSA) of 2-methoxypyridine-3,5-diamine is 74.2 Ų [1], which is approximately 11% lower than the 83.4 Ų TPSA of 2,6-dimethoxypyridine-3,5-diamine [2]. Since TPSA is inversely correlated with passive membrane permeability, the lower TPSA of the target compound suggests a marginal but measurable advantage in crossing biological membranes compared to the dimethoxy analog.

TPSA vs. Dimethoxy Analog

Cross-study comparable

74.2 Ų (target) vs 83.4 Ų (2,6-dimethoxy analog)

Lower TPSA may support passive membrane permeability in cell-based assays.

Computed value; cell permeability not experimentally confirmed.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	74.2 Ų
Comparator Or Baseline	2,6-Dimethoxypyridine-3,5-diamine: 83.4 Ų
Quantified Difference	ΔTPSA = 9.2 Ų (approx. 11% lower)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Lower TPSA may facilitate better cell permeability in cell-based assays, a critical factor when the compound is used as a starting material for synthesizing cell-permeable probes or drug candidates.

• [1] PubChem. 2-Methoxypyridine-3,5-diamine. Computed Properties: Topological Polar Surface Area. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine#section=Computed-Properties View Source
• [2] PubChem. 2,6-Dimethoxypyridine-3,5-diamine. Computed Properties: Topological Polar Surface Area. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyridine-3_5-diamine#section=Computed-Properties View Source

High Purity Grade Advantage

Commercial sources offer 2-methoxypyridine-3,5-diamine dihydrochloride at a purity specification of NLT 98% (not less than 98%) , exceeding the more common 95% minimum purity standard for pyridine diamine building blocks . This higher purity reduces the burden of purification prior to use in sensitive synthetic or biological applications.

High Purity Specification

Data to verify

NLT 98% (HPLC)

Higher starting purity reduces side reactions and purification needs.

Vendor specification; independent verification advised.

Evidence Dimension	Minimum purity specification
Target Compound Data	NLT 98%
Comparator Or Baseline	Typical pyridine diamine building block: 95% min. purity
Quantified Difference	At least 3% absolute purity improvement
Conditions	Vendor specifications (HPLC)

Why This Matters

Higher starting purity minimizes the risk of side reactions and reduces the need for additional purification steps, saving time and resources in research and development workflows.

2-Methoxypyridine-3,5-diamine Dihydrochloride Applications

Aqueous Synthesis and Bioconjugation

The enhanced aqueous solubility of the dihydrochloride salt (≥25 mg/mL) [1] makes this compound particularly suitable for reactions conducted in water or aqueous buffer systems, such as bioconjugation, click chemistry, or enzyme-mediated transformations, where free base analogs would precipitate or require co-solvents.

Synthesis of Hydrophilic Drug Candidates

With a low computed XLogP of -0.2 [2], this building block is ideally suited for constructing drug-like molecules requiring high aqueous solubility and low lipophilicity, such as kinase inhibitors or CNS-penetrant agents where moderate polarity is desired.

Cell-Based Assay Probe Development

The relatively low TPSA of 74.2 Ų [3] compared to dimethoxy analogs suggests acceptable passive membrane permeability, making this scaffold a favorable starting point for designing fluorescent probes or chemical biology tools intended for intracellular target engagement.

High-Purity Intermediate for Scale-Up

Commercial availability at ≥98% purity reduces the need for pre-reaction purification, enabling more efficient scale-up of multistep syntheses where impurity carryover could compromise downstream yield or selectivity.

Application

Selection Property

Validation Focus

Aqueous synthesis & bioconjugation

Salt-form solubility profile

Aqueous reaction compatibility

Hydrophilic drug candidate synthesis

Low computed lipophilicity

Drug-likeness and polarity tuning

Cell-based probe development

Moderate TPSA for permeability

Intracellular target engagement potential

Scale-up intermediate

High purity specification

Minimized side reactions and purification overhead

• [1] Chemistry Stack Exchange. Solubility of 2-Methoxypyridine-3,5-diamine dihydrochloride. Revision 30f41ec1. Available at: https://chemistry.stackexchange.com/revisions/30f41ec1-c98e-496f-a7f6-b3578a399e7d/view-source View Source
• [2] PubChem. 2-Methoxypyridine-3,5-diamine. Computed Properties: XLogP3-AA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine#section=Computed-Properties View Source
• [3] PubChem. 2-Methoxypyridine-3,5-diamine. Computed Properties: Topological Polar Surface Area. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypyridine-3_5-diamine#section=Computed-Properties View Source